Cas no 113697-05-5 (1,4-Dihydro-7-methoxy-6-(phenylmethoxy)-3H-2-benzopyran-3-one)

• Product Name: 1,4-Dihydro-7-methoxy-6-(phenylmethoxy)-3H-2-benzopyran-3-one
• CAS No: 113697-05-5
• MF: C₁₇H₁₆O₄
• MW: 284.306545257568
• CID: 3627892
• PubChem ID: 13868742
• Update Time: 2025-04-22

1,4-Dihydro-7-methoxy-6-(phenylmethoxy)-3H-2-benzopyran-3-one Chemical and Physical Properties

Names and Identifiers

• 3H-2-Benzopyran-3-one, 1,4-dihydro-7-methoxy-6-(phenylmethoxy)-
• 1,4-Dihydro-7-methoxy-6-(phenylmethoxy)-3H-2-benzopyran-3-one
• DTXSID701182563
• 6-(benzyloxy)-7-methoxyisochroman-3-one
• 7-Methoxy-6-phenylmethoxy-1,4-dihydroisochromen-3-one
• 113697-05-5

• Inchi： 1S/C17H16O4/c1-19-15-8-14-11-21-17(18)9-13(14)7-16(15)20-10-12-5-3-2-4-6-12/h2-8H,9-11H2,1H3
• InChI Key： AGNJMUJGYBJQHL-UHFFFAOYSA-N
• SMILES： C1(=O)OCC2=CC(OC)=C(OCC3=CC=CC=C3)C=C2C1

Computed Properties

• Exact Mass: 284.10485899Da
• Monoisotopic Mass: 284.10485899Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 44.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 2-benzopyrans